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  3. isopropyl [5-({1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1H-indol-3-yl}methylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
isopropyl [5-({1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1H-indol-3-yl}methylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate isopropyl [5-({1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1H-indol-3-yl}methylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0911183
InChI: InChI=1S/C26H23N3O7S/c1-15(2)36-24(31)13-29-25(32)22(37-26(29)33)9-16-11-28(19-6-4-3-5-18(16)19)12-23(30)27-17-7-8-20-21(10-17)35-14-34-20/h3-11,15H,12-14H2,1-2H3,(H,27,30)/b22-9-
SMILES: CC(C)OC(=O)CN1C(=O)C(=CC2=CN(C3=CC=CC=C32)CC(=O)NC4=CC5=C(C=C4)OCO5)SC1=O
Molecular Formula: C26H23N3O7S
Molecular Weight: 521.5 g/mol

isopropyl [5-({1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1H-indol-3-yl}methylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

CAS No.:

Cat. No.: VC0911183

Molecular Formula: C26H23N3O7S

Molecular Weight: 521.5 g/mol

* For research use only. Not for human or veterinary use.

isopropyl [5-({1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1H-indol-3-yl}methylene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate -

Specification

Molecular Formula C26H23N3O7S
Molecular Weight 521.5 g/mol
IUPAC Name propan-2-yl 2-[(5Z)-5-[[1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]indol-3-yl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
Standard InChI InChI=1S/C26H23N3O7S/c1-15(2)36-24(31)13-29-25(32)22(37-26(29)33)9-16-11-28(19-6-4-3-5-18(16)19)12-23(30)27-17-7-8-20-21(10-17)35-14-34-20/h3-11,15H,12-14H2,1-2H3,(H,27,30)/b22-9-
Standard InChI Key QDEWOPWWYXXCOI-AFPJDJCSSA-N
Isomeric SMILES CC(C)OC(=O)CN1C(=O)/C(=C/C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC5=C(C=C4)OCO5)/SC1=O
SMILES CC(C)OC(=O)CN1C(=O)C(=CC2=CN(C3=CC=CC=C32)CC(=O)NC4=CC5=C(C=C4)OCO5)SC1=O
Canonical SMILES CC(C)OC(=O)CN1C(=O)C(=CC2=CN(C3=CC=CC=C32)CC(=O)NC4=CC5=C(C=C4)OCO5)SC1=O

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